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Bis(trifluoromethyl)phenylacetic

acid

Cat. No.: B124564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Bis(trifluoromethyl)phenylacetic acid is a fluorinated aromatic carboxylic acid that

serves as a key building block in medicinal chemistry and materials science. The presence of

two trifluoromethyl groups on the phenyl ring significantly influences its electronic properties,

lipophilicity, and metabolic stability, making it an attractive scaffold for the design of novel

therapeutic agents and functional materials. This technical guide provides a comprehensive

overview of the known physicochemical properties of 3,5-Bis(trifluoromethyl)phenylacetic
acid, details relevant experimental protocols for their determination, and visualizes its

application in a synthetic workflow and its relevance to biological signaling pathways.

Physicochemical Properties
The physicochemical properties of 3,5-Bis(trifluoromethyl)phenylacetic acid are crucial for

its handling, formulation, and application in various research and development settings. A

summary of the available quantitative data is presented below.
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Property Value Source

Molecular Formula C₁₀H₆F₆O₂ [1][2]

Molecular Weight 272.14 g/mol [1][2]

Melting Point 121-123 °C [3]

121.0-131.0 °C [4]

Boiling Point Not experimentally determined

pKa (predicted) 3.99

Solubility
Soluble in methanol (25

mg/mL)
[3]

logP Not experimentally determined

Appearance White to off-white solid

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These are generalized protocols that can be adapted for 3,5-
Bis(trifluoromethyl)phenylacetic acid.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid 3,5-
Bis(trifluoromethyl)phenylacetic acid transitions to a liquid.

Materials:

3,5-Bis(trifluoromethyl)phenylacetic acid sample

Capillary tubes

Melting point apparatus

Mortar and pestle
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Procedure:

A small sample of dry 3,5-Bis(trifluoromethyl)phenylacetic acid is finely ground using a

mortar and pestle.

The open end of a capillary tube is tapped into the powdered sample until a small amount of

the compound is packed into the closed end.

The capillary tube is placed into the heating block of a melting point apparatus.

The sample is heated at a steady and slow rate.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire solid has turned into a clear liquid (completion of melting) are recorded. This

range represents the melting point of the sample.

pKa Determination (Potentiometric Titration)
Objective: To determine the acid dissociation constant (pKa) of 3,5-
Bis(trifluoromethyl)phenylacetic acid.

Materials:

3,5-Bis(trifluoromethyl)phenylacetic acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Deionized water

pH meter and electrode

Burette

Magnetic stirrer and stir bar

Beaker

Procedure:
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A precisely weighed amount of 3,5-Bis(trifluoromethyl)phenylacetic acid is dissolved in a

known volume of deionized water. A co-solvent may be used if solubility is low.

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed

in the solution.

The initial pH of the solution is recorded.

The standardized NaOH solution is added incrementally from a burette.

After each addition of NaOH, the solution is allowed to equilibrate, and the pH is recorded.

The titration is continued past the equivalence point.

A titration curve is generated by plotting the pH versus the volume of NaOH added.

The pKa is determined from the pH at the half-equivalence point (the point at which half of

the acid has been neutralized).

Aqueous Solubility Determination (Shake-Flask Method)
Objective: To determine the concentration of 3,5-Bis(trifluoromethyl)phenylacetic acid in a

saturated aqueous solution.

Materials:

3,5-Bis(trifluoromethyl)phenylacetic acid

Deionized water (or buffer of a specific pH)

Shake-flask or orbital shaker

Centrifuge

Analytical balance

High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer

Procedure:
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An excess amount of solid 3,5-Bis(trifluoromethyl)phenylacetic acid is added to a known

volume of deionized water in a flask.

The flask is sealed and agitated in a shaker at a constant temperature for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After shaking, the suspension is allowed to stand to let undissolved solid settle.

A sample of the supernatant is carefully removed and centrifuged to separate any remaining

solid particles.

The concentration of the dissolved 3,5-Bis(trifluoromethyl)phenylacetic acid in the clear

supernatant is determined using a suitable analytical method such as HPLC or UV-Vis

spectrophotometry, by comparing the response to a standard curve of known concentrations.

Experimental Workflow and Signaling Pathways
The following diagrams, generated using Graphviz, illustrate a representative experimental

workflow for the synthesis of derivatives and relevant biological signaling pathways that may be

modulated by compounds derived from 3,5-Bis(trifluoromethyl)phenylacetic acid.

Synthetic Workflow: Preparation of Pyrazole Derivatives
3,5-Bis(trifluoromethyl)phenylacetic acid and its related structures are valuable starting

materials in organic synthesis. The following workflow illustrates the synthesis of pyrazole

derivatives from a structurally similar starting material, 3',5'-bis(trifluoromethyl)acetophenone.[5]
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Start: 3',5'-Bis(trifluoromethyl)acetophenone

Hydrazone Intermediate

Reaction

4-Hydrazinobenzoic acid

Pyrazole Aldehyde

Cyclization

Vilsmeier-Haack Reagent

Final Product: Pyrazole Derivatives

Reductive Amination

Aniline Derivatives (R-NH2)
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Cellular Stress
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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